![molecular formula C23H22N2O3 B5216008 N-(9-ethyl-9H-carbazol-3-yl)-2,4-dimethoxybenzamide](/img/structure/B5216008.png)
N-(9-ethyl-9H-carbazol-3-yl)-2,4-dimethoxybenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(9-ethyl-9H-carbazol-3-yl)-2,4-dimethoxybenzamide, also known as EKC, is a synthetic compound that has gained attention in scientific research due to its potential therapeutic applications. EKC belongs to the class of carbazole derivatives, which have been studied extensively for their pharmacological properties. In
Mechanism of Action
The mechanism of action of N-(9-ethyl-9H-carbazol-3-yl)-2,4-dimethoxybenzamide is not fully understood, but it is believed to act through multiple pathways. This compound has been shown to inhibit the activity of certain enzymes, such as topoisomerase and histone deacetylase, which play a role in cell growth and division. This compound has also been shown to modulate the expression of various genes involved in cell signaling and apoptosis.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects. In cancer research, this compound has been shown to induce apoptosis and cell cycle arrest in cancer cells, leading to their death. This compound has also been shown to inhibit angiogenesis, the process by which new blood vessels are formed, which is essential for tumor growth. In neurodegenerative disease research, this compound has been shown to protect neurons from oxidative stress and inflammation, which are key factors in the pathogenesis of these diseases. This compound has also been shown to improve cognitive function in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One advantage of using N-(9-ethyl-9H-carbazol-3-yl)-2,4-dimethoxybenzamide in lab experiments is its high purity and stability, which allows for accurate and reproducible results. This compound also has a low toxicity profile, making it a safe compound to work with. However, one limitation of using this compound in lab experiments is its limited solubility in water, which may require the use of organic solvents or other methods to enhance its solubility.
Future Directions
There are several future directions for research on N-(9-ethyl-9H-carbazol-3-yl)-2,4-dimethoxybenzamide. One area of interest is the development of this compound analogs with improved pharmacological properties. Another area of interest is the investigation of the potential of this compound in combination with other drugs for cancer therapy. In addition, further studies are needed to elucidate the mechanism of action of this compound and its effects on various signaling pathways. Finally, more research is needed to explore the potential of this compound in the treatment of other diseases, such as cardiovascular disease and autoimmune disorders.
Conclusion
In conclusion, this compound is a synthetic compound that has gained attention in scientific research due to its potential therapeutic applications. This compound has been studied for its potential in cancer, neurodegenerative diseases, and inflammation. The mechanism of action of this compound is not fully understood, but it is believed to act through multiple pathways. This compound has a range of biochemical and physiological effects, and it has advantages and limitations for lab experiments. There are several future directions for research on this compound, which may lead to the development of new therapies for various diseases.
Synthesis Methods
N-(9-ethyl-9H-carbazol-3-yl)-2,4-dimethoxybenzamide can be synthesized through a multistep process that involves the condensation of 2,4-dimethoxybenzaldehyde and 9-ethylcarbazole in the presence of a catalyst. The resulting intermediate is then subjected to a series of reactions to yield the final product, this compound. The synthesis method has been optimized to produce high yields of this compound with high purity.
Scientific Research Applications
N-(9-ethyl-9H-carbazol-3-yl)-2,4-dimethoxybenzamide has been studied for its potential therapeutic applications in various fields of medicine, including cancer, neurodegenerative diseases, and inflammation. In cancer research, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. This compound has also been studied for its neuroprotective effects in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. In addition, this compound has been shown to possess anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory disorders.
properties
IUPAC Name |
N-(9-ethylcarbazol-3-yl)-2,4-dimethoxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H22N2O3/c1-4-25-20-8-6-5-7-17(20)19-13-15(9-12-21(19)25)24-23(26)18-11-10-16(27-2)14-22(18)28-3/h5-14H,4H2,1-3H3,(H,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WLIPQLJNDFQJMD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C2=C(C=C(C=C2)NC(=O)C3=C(C=C(C=C3)OC)OC)C4=CC=CC=C41 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H22N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.